Cas no 883291-34-7 (1H-Benzimidazol-6-amine, 7-nitro-)

• Product Name: 1H-Benzimidazol-6-amine, 7-nitro-
• CAS No: 883291-34-7
• MF: C₇H₆N₄O₂
• MW: 178.14814043045
• CID: 3103286
• PubChem ID: 4912893
• Update Time: 2025-04-21

1H-Benzimidazol-6-amine, 7-nitro- Chemical and Physical Properties

Names and Identifiers

• 1H-Benzimidazol-6-amine, 7-nitro-
• 7-Nitro-1H-benzo[d]imidazol-6-amine
• CS-0326117
• 883291-34-7
• 7-nitro-1H-1,3-benzodiazol-6-amine
• 7-nitro-1H-benzimidazol-6-amine
• AKOS001728116
• 4-nitro-1H-benzimidazol-5-amine
• STK782823

• Inchi： 1S/C7H6N4O2/c8-4-1-2-5-6(10-3-9-5)7(4)11(12)13/h1-3H,8H2,(H,9,10)
• InChI Key： ZMXPHHJHUIOKJB-UHFFFAOYSA-N
• SMILES： [O-][N+](C1=C(C=CC2=C1N=CN2)N)=O

Computed Properties

• Exact Mass: 178.04907545Da
• Monoisotopic Mass: 178.04907545Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 101Ų